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Technical Support Center: 99mTc-MDP Dynamic
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during dynamic 99mTc-MDP imaging, with a

focus on correcting for patient motion.

Troubleshooting Guide
This guide provides solutions to specific problems you might encounter during your

experiments.
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Problem Possible Cause Suggested Solution

Images appear blurry or show

ghosting artifacts.

Patient motion during image

acquisition.

1. Visual Inspection: Review

the raw dynamic image

sequence (sinogram or

projection data) for abrupt

shifts or gradual drifts in

patient position.[1] 2. Motion

Correction: Apply a post-

processing motion correction

algorithm. For rigid motion, an

image registration-based

approach is recommended.[2]

[3] 3. Re-acquisition: If the

motion is severe and cannot

be corrected, re-acquiring the

data may be necessary.[1]

The motion correction

algorithm fails or produces

inaccurate results.

1. Poor Image Contrast: Early

frames in a dynamic study may

have low counts and poor

contrast, making registration

difficult.[2] 2. Inappropriate

Reference Frame: The chosen

reference frame may not be

suitable for aligning all other

frames. 3. Non-rigid Motion:

The patient's movement may

not be a simple rigid

transformation (e.g.,

respiratory motion causing

deformation).[4] 4. Incorrect

Algorithm Parameters: The

chosen registration parameters

(e.g., similarity metric,

optimizer) may not be optimal

for the data.

1. Frame Summation: Sum

several early frames to create

a reference with better

statistics.[2] 2. Reference

Frame Selection: Choose a

frame with good image quality

and minimal motion, often from

the later part of the acquisition.

[5] Alternatively, a high-quality

frame from a separate

localization scan can be used.

3. Deformable Registration: If

non-rigid motion is suspected,

consider using a deformable

image registration algorithm.[6]

4. Parameter Optimization:

Experiment with different

similarity metrics (e.g., mutual

information, normalized cross-

correlation) and optimization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 15 Tech Support

https://m.youtube.com/watch?v=PsHSvt_qGqQ
https://pmc.ncbi.nlm.nih.gov/articles/PMC8670362/
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1123315/full
https://m.youtube.com/watch?v=PsHSvt_qGqQ
https://pmc.ncbi.nlm.nih.gov/articles/PMC8670362/
https://pubmed.ncbi.nlm.nih.gov/6389143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8670362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9474756/
https://radiologykey.com/image-registration-and-fusion-techniques/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


algorithms available in your

software package.[7]

Quantitative uptake values

(e.g., SUV) are inconsistent or

unexpectedly low.

Patient motion can cause the

region of interest (ROI) to be

misplaced on some frames,

leading to an underestimation

of the true tracer uptake.

1. Apply Motion Correction:

Ensure that motion correction

has been applied before

performing quantitative

analysis. 2. ROI Propagation:

After motion correction, draw

the ROI on a high-quality

reference frame and then

propagate it to the other

frames using the calculated

motion transformation

parameters. 3. Quality Control:

Visually inspect the placement

of the ROI on all frames to

ensure it accurately

encompasses the target tissue

throughout the dynamic

sequence.

Misalignment between SPECT

and CT images in a

SPECT/CT scan.

Patient motion between the

SPECT and CT acquisitions.

1. Software-based Co-

registration: Use the co-

registration tools in your

analysis software to align the

SPECT and CT images. This is

typically a rigid registration.[8]

[9] 2. Immobilization: For future

acquisitions, ensure the patient

is adequately immobilized to

minimize movement between

the two scans.[8]

Frequently Asked Questions (FAQs)
1. What are the main types of patient motion in dynamic 99mTc-MDP imaging?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.youtube.com/watch?v=hYRv_9ypR3Q
https://pmc.ncbi.nlm.nih.gov/articles/PMC9931838/
https://xadxyylib.yuntsg.com/ueditor/jsp/upload/file/20240322/1711078755368027104.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9931838/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient motion can be broadly categorized as:

Abrupt (sudden) motion: Sudden repositioning of the patient.[10]

Gradual (slow) motion: A slow, continuous drift in patient position over the course of the

scan.[10]

Physiological motion: Involuntary movements such as breathing or cardiac motion, which

can be particularly relevant for imaging areas near the diaphragm or heart.[11]

2. How does patient motion affect the quality of dynamic 99mTc-MDP images?

Patient motion during data acquisition can lead to several artifacts and inaccuracies, including:

Image Blurring: Loss of spatial resolution, making it difficult to delineate small structures.

Ghosting Artifacts: The appearance of faint copies of structures in the reconstructed images.

Distortion of Anatomy: Misrepresentation of the size and shape of organs and lesions.

Inaccurate Quantitative Analysis: Motion can lead to underestimation of tracer uptake values

(e.g., Standardized Uptake Value - SUV) and errors in pharmacokinetic modeling.

3. What are the common strategies for correcting patient motion?

Motion correction techniques can be divided into two main categories:

Hardware-based methods: These involve using external devices to track patient movement,

such as optical motion tracking systems or external radioactive markers.[11][12] The motion

information is then used to correct the acquired data.

Data-driven (software-based) methods: These techniques rely on the image data itself to

estimate and correct for motion. The most common approach is image registration, where

each frame of the dynamic sequence is aligned with a reference frame.[2][3]

4. How do I choose the best reference frame for image registration-based motion correction?
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The choice of a reference frame is crucial for successful registration. Here are some

recommendations:

High Signal-to-Noise Ratio: Select a frame with good image quality and high counts, which is

often a frame from the later part of the dynamic acquisition when the tracer has accumulated

in the bone.[2]

Minimal Motion: The reference frame itself should be free of motion artifacts.

Summed Frames: If individual frames have low counts, you can sum a series of consecutive

frames to create a reference image with a better signal-to-noise ratio.[2]

Anatomical Reference Scan: In some protocols, a separate, high-resolution static scan can

be acquired to serve as the reference for the dynamic series.

5. What is the difference between rigid and non-rigid motion correction?

Rigid motion correction assumes that the patient's body moves as a single, solid object. It

corrects for translations (up/down, left/right, forward/backward) and rotations. This is often

sufficient for correcting bulk patient movement.[13]

Non-rigid (or deformable) motion correction accounts for changes in the shape of the body,

such as those caused by breathing.[4] These methods are more complex but may be

necessary for accurate quantification in thoracic or abdominal imaging.

6. How can I assess the effectiveness of my motion correction?

Visual Inspection: Compare the uncorrected and corrected image series. The corrected

images should appear sharper and free of motion artifacts.

Difference Images: Subtract the corrected frame from the reference frame. A successful

correction should result in a difference image with minimal structural information.

Time-Activity Curves (TACs): Motion artifacts can introduce sharp, artificial spikes or dips in

TACs. Smoother, more physiologically plausible TACs after correction can indicate a

successful result.
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Quantitative Metrics: Some software packages provide quantitative metrics of alignment,

such as the correlation coefficient or mutual information between the registered frames.

Quantitative Data on Motion Correction Techniques
The following table summarizes the performance of different motion correction algorithms

based on published studies. Note that performance can vary depending on the specific

implementation and the nature of the motion.
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Motion Correction

Technique
Study Type

Key Performance

Metrics
Findings

Manual Shift (MS)
Cardiac Phantom

Study[14]

Average absolute

difference between

true and calculated

position

1.5 mm (superior to

DS and CC methods)

Two-Dimensional Fit
Cardiac Phantom

Study[14]

Average absolute

difference between

true and calculated

position

1.7 mm (superior to

DS and CC methods)

Diverging Squares

(DS)

Cardiac Phantom

Study[14]

Average absolute

difference between

true and calculated

position

5.7 mm

Cross-Correlation

(CC) of Cardiac Data

Cardiac Phantom

Study[12]

Qualitative

assessment of image

recovery

Good-excellent results

in 13 of 27 cases

Cross-Correlation

(CC) of External

Marker

Cardiac Phantom

Study[12]

Qualitative

assessment of image

recovery

Good-excellent results

in all 27 cases

Deep Learning-based

Motion Correction

(DeepMC)

Dynamic Cardiac

PET[2]

Average motion

estimation error

Significantly lower

error compared to

conventional image

registration, especially

in early frames.

Sequential Affine

Registration (Aff-seq)

Dynamic Total-Body

PET[5]

Average processing

time
8 minutes

Sequential

Diffeomorphic

Registration (SyN-

seq)

Dynamic Total-Body

PET[5]

Average processing

time
35 minutes
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Experimental Protocols
Protocol 1: Image Registration-Based Motion Correction
This protocol describes a general workflow for correcting patient motion in dynamic 99mTc-

MDP images using image registration.

1. Pre-processing:

Data Import: Load the dynamic image series into your analysis software.

Frame Selection: Identify a suitable reference frame. As a starting point, a summed image of

the last 5-10 minutes of the acquisition is often a good choice due to higher bone uptake and

better statistics.

2. Image Registration:

Algorithm Selection: Choose a rigid registration algorithm to correct for translational and

rotational motion.

Similarity Metric: Select a similarity metric to evaluate the alignment of the frames. Mutual

information is a robust choice for single-modality images.

Optimizer: The optimizer adjusts the transformation parameters to maximize the similarity

metric. A gradient descent-based optimizer is commonly used.

Execution: Run the registration algorithm to align each frame of the dynamic series to the

reference frame. This will generate a set of transformation parameters for each frame.

3. Post-processing and Verification:

Apply Transformations: Apply the calculated transformation parameters to each

corresponding frame to create the motion-corrected dynamic series.

Visual Inspection: Visually inspect the corrected series to ensure that the motion has been

adequately removed. Pay close attention to the alignment of key anatomical structures.
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Quantitative Analysis: Proceed with ROI definition and generation of time-activity curves on

the motion-corrected data.

Protocol 2: External Fiducial Marker-Based Motion
Correction
This protocol outlines the steps for using an external radioactive point source as a fiducial

marker to track and correct for patient motion.

1. Preparation and Acquisition:

Marker Preparation: Use a small, high-activity source (e.g., a Co-57 point source or a small

syringe filled with 99mTc).

Marker Placement: Securely attach the marker to the patient's body, preferably on a bony

landmark close to the region of interest, ensuring it does not move relative to the patient's

skeleton.

Dual-Energy Acquisition: Set up the gamma camera to acquire images in two energy

windows: one for 99mTc (140 keV) and one for the fiducial marker (if different, e.g., Co-57 at

122 keV).

Image Acquisition: Acquire the dynamic image series as planned.

2. Data Processing:

Marker Localization: For each frame in the dynamic series, determine the centroid of the

fiducial marker in the corresponding energy window. This provides the x, y, and z coordinates

of the marker over time.

Motion Vector Calculation: Calculate the displacement of the marker in each frame relative to

its position in a reference frame. This creates a motion vector for each time point.

Motion Correction: Apply the inverse of the calculated motion vectors to the corresponding

99mTc-MDP image frames to align them.

3. Verification:
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Corrected Image Review: Visually inspect the motion-corrected dynamic series for improved

image quality.

Marker Trajectory Analysis: Plot the calculated trajectory of the marker to visualize the extent

and nature of the patient's motion during the scan.

Visualizations
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Input Data
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Caption: Workflow for image registration-based motion correction.
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Assess Motion Type

Select Correction Strategy

Available Tools

Patient Motion Detected?

Rigid or Non-rigid?

Yes

Proceed with Caution / Flag for QA

No

Use Rigid Image Registration
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Use Deformable Image Registration
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External Tracking Available?

Use Hardware-based Correction
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Use Data-driven (Software) Correction

No
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Caption: Decision tree for selecting a motion correction strategy.
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Ideal Scenario (No Motion) Scenario with Patient Motion
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Caption: Impact of patient motion on pharmacokinetic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1123315/full
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2023.1123315/full
https://pubmed.ncbi.nlm.nih.gov/6389143/
https://pubmed.ncbi.nlm.nih.gov/6389143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9474756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9474756/
https://radiologykey.com/image-registration-and-fusion-techniques/
https://www.youtube.com/watch?v=hYRv_9ypR3Q
https://pmc.ncbi.nlm.nih.gov/articles/PMC9931838/
https://xadxyylib.yuntsg.com/ueditor/jsp/upload/file/20240322/1711078755368027104.pdf
https://ceur-ws.org/Vol-283/p051.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11308502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11308502/
https://pubmed.ncbi.nlm.nih.gov/9170447/
https://pubmed.ncbi.nlm.nih.gov/9170447/
https://radiopaedia.org/articles/image-registration
https://pubmed.ncbi.nlm.nih.gov/9867136/
https://pubmed.ncbi.nlm.nih.gov/9867136/
https://www.benchchem.com/product/b1257127#correcting-for-patient-motion-in-dynamic-99mtc-mdp-imaging
https://www.benchchem.com/product/b1257127#correcting-for-patient-motion-in-dynamic-99mtc-mdp-imaging
https://www.benchchem.com/product/b1257127#correcting-for-patient-motion-in-dynamic-99mtc-mdp-imaging
https://www.benchchem.com/product/b1257127#correcting-for-patient-motion-in-dynamic-99mtc-mdp-imaging
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1257127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

